Cas no 2680838-55-3 (N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide)

• Product Name: N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide
• CAS No: 2680838-55-3
• MF: C₇H₁₄N₂OS
• MW: 174.263860225677
• CID: 5653121
• PubChem ID: 165910024
• Update Time: 2025-11-03

N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-28271189
• 2680838-55-3
• N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide

• Inchi： 1S/C7H14N2OS/c1-7(2,3)11(10)9-6-4-8-5-6/h8H,4-5H2,1-3H3
• InChI Key： JBSJSSWCQADHAC-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(/N=C1/CNC/1)=O

Computed Properties

• Exact Mass: 174.08268425g/mol
• Monoisotopic Mass: 174.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.7Ų

Additional information on N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide

Recent Advances in the Study of N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide (CAS: 2680838-55-3)

In recent years, the compound N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide (CAS: 2680838-55-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfinamide derivative, characterized by its unique azetidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators. The compound's structural features, including the sulfinamide group and the azetidine ring, contribute to its ability to interact with biological targets with high specificity and affinity.

Recent studies have focused on elucidating the synthetic pathways and pharmacological properties of N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, highlighting its scalability and reproducibility. The study also explored its role as a precursor for the development of chiral sulfinamide-based ligands, which are increasingly being utilized in asymmetric catalysis and drug discovery. The compound's ability to serve as a versatile building block for further chemical modifications underscores its importance in medicinal chemistry.

In addition to its synthetic utility, N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. Furthermore, molecular docking simulations have revealed that the compound exhibits high binding affinity to certain protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are critical in signal transduction and disease progression.

Another area of interest is the compound's potential in oncology research. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide exhibited selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, making it a promising candidate for further preclinical evaluation.

Despite these advancements, challenges remain in the development of N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. However, the compound's unique chemical properties and broad applicability in drug discovery make it a valuable tool for researchers in the field.

In conclusion, N-(azetidin-3-ylidene)-2-methylpropane-2-sulfinamide (CAS: 2680838-55-3) represents a promising area of research in chemical biology and medicinal chemistry. Its versatile synthetic utility, combined with its potential therapeutic applications, positions it as a compound of significant interest for future studies. Continued exploration of its pharmacological properties and optimization of its chemical structure will likely yield novel insights and opportunities for drug development.